Cas no 1806574-67-3 (4-Amino-2-mercaptophenylpropanal)

• Product Name: 4-Amino-2-mercaptophenylpropanal
• CAS No: 1806574-67-3
• MF: C₉H₁₁NOS
• MW: 181.254740953445
• CID: 4961787
• Update Time: 2025-10-31

4-Amino-2-mercaptophenylpropanal Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-mercaptophenylpropanal

• Inchi： 1S/C9H11NOS/c1-6(5-11)8-3-2-7(10)4-9(8)12/h2-6,12H,10H2,1H3
• InChI Key： LUKHIDLOYMXFIU-UHFFFAOYSA-N
• SMILES： SC1C=C(C=CC=1C(C=O)C)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 163
• XLogP3: 1.4
• Topological Polar Surface Area: 44.1

Additional information on 4-Amino-2-mercaptophenylpropanal

Professional Introduction to 4-Amino-2-mercaptophenylpropanal (CAS No. 1806574-67-3)

4-Amino-2-mercaptophenylpropanal, identified by its Chemical Abstracts Service (CAS) number 1806574-67-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, featuring a unique structural motif combining an amino group, a thiol group, and an aldehyde functionality, presents a versatile scaffold for the development of novel bioactive molecules. Its molecular structure not only offers potential for interactions with biological targets but also serves as a key intermediate in synthetic chemistry, enabling the construction of more complex pharmacophores.

The significance of 4-amino-2-mercaptophenylpropanal lies in its dual functionality, which allows for diverse chemical modifications. The presence of both an amino group and a thiol group provides opportunities for conjugation with other biomolecules, such as peptides, proteins, or nucleic acids, facilitating the creation of hybrid compounds with enhanced biological activity. Furthermore, the aldehyde moiety can participate in condensation reactions, leading to the formation of Schiff bases or other heterocyclic structures, which are prevalent in many pharmacologically active agents.

In recent years, there has been growing interest in exploring the therapeutic potential of compounds that incorporate both amino and thiol functionalities. These groups are known to exhibit redox-sensitive properties, making them attractive candidates for developing drugs targeting diseases associated with oxidative stress or dysregulated redox signaling. For instance, studies have demonstrated that thiol-containing compounds can interact with reactive oxygen species (ROS) and reactive nitrogen species (RNS), thereby modulating cellular redox homeostasis. This property is particularly relevant in conditions such as neurodegenerative diseases, inflammation, and cancer.

The 4-amino-2-mercaptophenylpropanal scaffold has been investigated in several contexts within medicinal chemistry. One notable area of research involves its use as a precursor for designing small-molecule inhibitors targeting enzyme-catalyzed reactions. The compound’s ability to undergo selective modifications allows chemists to fine-tune its reactivity and binding affinity toward specific biological targets. For example, derivatives of this compound have been explored as inhibitors of polyphenol oxidases (PPOs), enzymes involved in food spoilage and certain pathological processes. By leveraging the redox-active nature of the thiol group, researchers have been able to develop PPO inhibitors with improved selectivity and efficacy.

Another emerging application of 4-amino-2-mercaptophenylpropanal is in the field of drug delivery systems. The compound’s bifunctional nature makes it an excellent candidate for constructing prodrugs or bioconjugates that can enhance drug solubility, stability, or targeted delivery to specific tissues or cells. For instance, its thiol group can be used to link it with polyethylene glycol (PEG) chains, which are well-known for their ability to prolong circulation time in the bloodstream and improve bioavailability. Similarly, conjugation with tumor-targeting ligands has been explored to develop site-specific prodrugs for cancer therapy.

Recent advances in computational chemistry have further enhanced the utility of 4-amino-2-mercaptophenylpropanal as a building block for drug discovery. Molecular modeling studies have revealed that subtle modifications to its structure can significantly alter its binding interactions with biological targets. These insights have guided the design of novel derivatives with optimized pharmacokinetic and pharmacodynamic profiles. Additionally, virtual screening techniques have been employed to identify potential new applications for this compound by comparing its structural features with known bioactive molecules.

The synthesis of 4-amino-2-mercaptophenylpropanal presents an interesting challenge due to its multiple reactive sites. However, modern synthetic methodologies have made it possible to access this compound in high purity and yield. Techniques such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry have been particularly useful in constructing the desired molecular framework efficiently. Furthermore, green chemistry principles have been incorporated into its synthesis to minimize waste and improve sustainability.

In conclusion,4-amino-2-mercaptophenylpropanal (CAS No. 1806574-67-3) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features offer opportunities for designing innovative therapeutic agents targeting various diseases. As our understanding of biological mechanisms continues to evolve,4-amino-2-mercaptophenylpropanal is likely to play an increasingly important role in the development of next-generation drugs.